![molecular formula C19H27F3N2O3S B2662579 N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide CAS No. 2034505-22-9](/img/structure/B2662579.png)
N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide
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Description
N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H27F3N2O3S and its molecular weight is 420.49. The purity is usually 95%.
BenchChem offers high-quality N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Selective Ligand Design and Multifunctional Agents
Research on N-alkylated arylsulfonamide derivatives has highlighted the compound's potential in designing selective 5-HT7 receptor ligands and multifunctional agents. These developments aim at extending polypharmacological approaches to treat complex diseases. Specific compounds have demonstrated potent and selective antagonistic activities against the 5-HT7 receptor, showing antidepressant-like and pro-cognitive properties in vivo. Such findings suggest the therapeutic potential of N-alkylated arylsulfonamides for CNS disorders (Canale et al., 2016).
Structural Studies and Molecular Interactions
Structural studies of the compound and its derivatives have provided insights into their supramolecular assembly, effect of substitution on molecular conformation, and hydrogen bonding patterns. These studies are crucial for understanding the physicochemical properties and reactivity of such compounds, facilitating their application in various fields, including material science and drug development (Dey et al., 2015).
Synthesis and Antimicrobial Activity
The compound's derivatives have been synthesized and evaluated for their antimicrobial activities, contributing to the search for new therapeutic agents. Research in this area explores the chemical versatility of sulfonamides and their potential applications in developing treatments for infectious diseases (El‐Emary et al., 2002).
Molecular and Supramolecular Structures
Investigations into the molecular and supramolecular structures of N-(2-(pyridin-2-yl)ethyl)-derivatives of methane-, benzene-, and toluenesulfonamide have revealed their prospective as ligands for metal coordination. These studies are essential for advancing the field of coordination chemistry and developing new materials with specific properties (Jacobs et al., 2013).
properties
IUPAC Name |
N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27F3N2O3S/c20-19(21,22)17-3-1-16(2-4-17)14-28(25,26)23-13-15-5-9-24(10-6-15)18-7-11-27-12-8-18/h1-4,15,18,23H,5-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDKMXLZFUVTDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNS(=O)(=O)CC2=CC=C(C=C2)C(F)(F)F)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.